N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid
Overview
Description
N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid is a benzophenanthridine alkaloid.
Scientific Research Applications
Isolation and Identification
- N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid was isolated from the roots of Corydalis flabellata. This discovery was part of the identification of new alkaloids from this plant species (Koul et al., 2002).
Chemical Synthesis and Modification
- Although not directly related to N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid, various studies have focused on the synthesis and modification of complex organic compounds with similar structures. These studies contribute to the broader understanding of chemical synthesis techniques that could potentially be applied to modify or synthesize compounds like N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid. Examples include the synthesis of mono/double 3-methoxypropan-1-amine substituted pyridone azo dyes (Wang et al., 2018), positional isomers of thienopyrimidinones (Kucherenko et al., 2008), and the biotransformation of gallic acid by Beauveria sulfurescens (Hsu et al., 2007).
Molecular Assembly and Crystallography
- The study of molecular assembly and crystallography of compounds similar in structure to N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid offers insights into the potential applications of this compound in material science. For instance, the study on ethenzamide–gentisic acid–acetic acid (2/1/1) provides valuable information on molecular assembly involving similar compounds (Aitipamula et al., 2010).
Anticancer Activity
- Some research has investigated the anticancer activity of related alkaloids, which could suggest potential applications for N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid in cancer research. The study of acronycine analogues, for example, examines the cytotoxic activities of similar compounds (Bongui et al., 2005).
Food Chemistry
- In the realm of food chemistry, studies on compounds like methylglyoxal could offer parallel insights into the possible applications of N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid, particularly in understanding its behavior in biological systems (Nemet et al., 2006).
Anti-Inflammatory Applications
- Research into anti-inflammatory constituents from various plants, such as Melicope semecarpifolia, can provide a context for exploring the anti-inflammatory potential of N-Methyl-2,3,7,8-tetramethoxy-5,6-dihydrobenzophenathridine-6-ethanoic acid (Chen et al., 2008).
properties
Molecular Formula |
C24H25NO6 |
|---|---|
Molecular Weight |
423.5 g/mol |
IUPAC Name |
2-[(6S)-2,3,7,8-tetramethoxy-5-methyl-6H-benzo[c]phenanthridin-6-yl]acetic acid |
InChI |
InChI=1S/C24H25NO6/c1-25-17(12-21(26)27)22-14(8-9-18(28-2)24(22)31-5)15-7-6-13-10-19(29-3)20(30-4)11-16(13)23(15)25/h6-11,17H,12H2,1-5H3,(H,26,27)/t17-/m0/s1 |
InChI Key |
ITTVQFYNAAJGHT-KRWDZBQOSA-N |
Isomeric SMILES |
CN1[C@H](C2=C(C=CC(=C2OC)OC)C3=C1C4=CC(=C(C=C4C=C3)OC)OC)CC(=O)O |
SMILES |
CN1C(C2=C(C=CC(=C2OC)OC)C3=C1C4=CC(=C(C=C4C=C3)OC)OC)CC(=O)O |
Canonical SMILES |
CN1C(C2=C(C=CC(=C2OC)OC)C3=C1C4=CC(=C(C=C4C=C3)OC)OC)CC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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